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Compound of Interest

Compound Name: 3,6-Dimethyldecane

Cat. No.: B102459 Get Quote

Essential Safety and Handling Guide for 3,6-
Dimethyldecane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,6-Dimethyldecane in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 3,6-Dimethyldecane

CAS Number: 17312-53-7[1][2]

Molecular Formula: C12H26[3]

Immediate Safety and Hazard Information
3,6-Dimethyldecane is a flammable liquid and poses a significant aspiration hazard.[4]

Repeated exposure may cause skin dryness or cracking.

Hazard Classification:

Flammable Liquid: Category 3
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Aspiration Hazard: Category 1

Precautionary Statements:

Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5]

Keep the container tightly closed.[5] Ground and bond container and receiving equipment.[5]

Use explosion-proof electrical, ventilating, and lighting equipment. Use only non-sparking

tools.[5] Take precautionary measures against static discharge.[5] Wear protective gloves,

eye protection, and face protection.[4]

Response: If swallowed, immediately call a poison center or doctor. Do NOT induce

vomiting.[4] If on skin or hair, take off immediately all contaminated clothing and rinse the

skin with water.

Storage: Store in a well-ventilated place. Keep cool.[4]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[4]

Quantitative Data Summary
Property Value

Molecular Weight 170.33 g/mol [3]

Flash Point
46 °C / 114.8 °F (for Decane, a similar

hydrocarbon)[6]

Autoignition Temperature
210 °C / 410 °F (for Decane, a similar

hydrocarbon)[6]

Explosion Limits (in air)
Lower: 0.7 vol %, Upper: 5.4 vol % (for Decane,

a similar hydrocarbon)[6]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR2375_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2375_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2375_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2375_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2375_msds.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10836%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10836%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10836%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10836%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dimethyldecane
https://www.fishersci.com/store/msds?partNumber=O2128500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O2128500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O2128500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Always handle 3,6-Dimethyldecane in a well-ventilated area, preferably inside a certified

chemical fume hood to minimize inhalation exposure.[7]

Ensure all equipment used for transferring the substance is properly grounded to prevent

static discharge.[7]

2. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are

recommended for handling aliphatic hydrocarbons.[8][9]

Eye and Face Protection: Use safety glasses with side shields or chemical splash goggles.

[8] A face shield may be required for splash hazards.[8][10]

Skin and Body Protection: Wear a lab coat or chemical-resistant coveralls.[10]

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a

respirator with an appropriate organic vapor cartridge.

3. Handling and Storage:

Keep the container tightly closed when not in use.[5]

Store in a cool, dry, well-ventilated area designated for flammable liquids.[5][6]

Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Use only non-sparking tools when opening and handling containers.[5][6]

Disposal Plan: Step-by-Step Waste Management
1. Waste Identification and Collection:

Collect waste 3,6-Dimethyldecane in a designated, properly labeled, and sealed container.

The container must be compatible with hydrocarbons.

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.
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2. Storage of Chemical Waste:

Store the waste container in a designated satellite accumulation area that is cool, dry, and

well-ventilated.

The storage area must be designed for flammable liquids and be away from sources of

ignition and incompatible materials like strong oxidizing agents.[6]

3. Final Disposal:

Disposal must be carried out by a licensed hazardous waste disposal company.[7]

Do not pour 3,6-Dimethyldecane down the drain or dispose of it in regular trash.[6][7]

The primary method of disposal for this type of chemical is incineration at a permitted

hazardous waste facility.[7]

Provide the waste disposal company with a complete and accurate Safety Data Sheet (SDS)

for the waste material.

Experimental Workflow and Safety Procedures
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Caption: A workflow diagram outlining the key steps for the safe handling and disposal of 3,6-
Dimethyldecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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